Cas no 1806276-27-6 (Ethyl 4,5-dichloropicolinate)

• Product Name: Ethyl 4,5-dichloropicolinate
• CAS No: 1806276-27-6
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• MDL: MFCD28787422
• CID: 4707137
• Update Time: 2025-06-12

Ethyl 4,5-dichloropicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5-dichloropicolinate
• FCH4253573
• AX8279763

• MDL： MFCD28787422
• Inchi： 1S/C8H7Cl2NO2/c1-2-13-8(12)7-3-5(9)6(10)4-11-7/h3-4H,2H2,1H3
• InChI Key： NAVADJOGSGZSOL-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(=O)OCC)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 4,5-dichloropicolinate

Ethyl 4,5-dichloropicolinate (CAS No. 1806276-27-6): A Comprehensive Overview

Ethyl 4,5-dichloropicolinate (CAS No. 1806276-27-6) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in various chemical synthesis processes and its role as an intermediate in the development of novel pharmaceutical agents.

The molecular formula of Ethyl 4,5-dichloropicolinate is C₈H₇Cl₂O₂, reflecting its composition of carbon, hydrogen, chlorine, and oxygen atoms. The presence of two chlorine atoms at the 4 and 5 positions of the picolinic acid backbone imparts distinct reactivity and functional properties to the molecule. This structural feature makes it a valuable building block for further chemical modifications and derivatization, enabling researchers to explore new synthetic pathways and applications.

In recent years, there has been a growing interest in the use of halogenated heterocyclic compounds like Ethyl 4,5-dichloropicolinate in medicinal chemistry. The chlorine substituents enhance the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in the synthesis of more complex molecules, including those with potential therapeutic benefits. Researchers have leveraged these characteristics to develop novel intermediates for antibiotics, antivirals, and other pharmacologically active compounds.

The compound's relevance extends beyond pharmaceutical applications. It serves as a crucial intermediate in agrochemical synthesis, where it contributes to the development of pesticides and herbicides with improved efficacy and environmental safety profiles. The ability to modify the chlorine substituents allows for fine-tuning of the compound's biological activity, making it adaptable to different industrial needs.

Recent advancements in synthetic methodologies have further highlighted the importance of Ethyl 4,5-dichloropicolinate. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations have enabled more efficient and selective modifications of this compound. These innovations have not only streamlined the synthesis process but also opened new avenues for exploring its potential applications in drug discovery and material science.

The chemical reactivity of Ethyl 4,5-dichloropicolinate is particularly noteworthy. The chlorine atoms at positions 4 and 5 can be selectively displaced by various nucleophiles, leading to the formation of diverse derivatives. This flexibility has been exploited in the development of novel compounds with enhanced pharmacological properties. For instance, researchers have synthesized analogs of this compound that exhibit improved binding affinity to biological targets, suggesting their potential as lead compounds for drug development.

In addition to its synthetic utility, Ethyl 4,5-dichloropicolinate has been studied for its role in catalytic processes. Its ability to participate in various organic transformations makes it a valuable component in multi-step syntheses. The compound's stability under different reaction conditions further enhances its appeal as a synthetic intermediate.

The safety profile of Ethyl 4,5-dichloropicolinate is another critical aspect that has been extensively evaluated. While it is important to handle any chemical compound with appropriate precautions due to its reactivity and potential environmental impact, studies have shown that when used under controlled conditions, it poses minimal risks. Proper storage and handling protocols ensure that its benefits can be maximized while minimizing any potential hazards.

The future prospects for Ethyl 4,5-dichloropicolinate are promising. Ongoing research continues to uncover new applications and synthetic strategies that leverage its unique properties. As our understanding of organic chemistry evolves, it is likely that this compound will play an even greater role in the development of innovative chemical solutions across multiple industries.